5-(2,5-Difluorophenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 5-(2,5-difluorophenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C11H7F2NO/c12-8-2-3-10(13)9(5-8)7-1-4-11(15)14-6-7/h1-6H,(H,14,15)
• InChI Key: NLXDIVCWVZCFQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C2=CNC(=O)C=C2)F
• Molecular Formula: C11H7F2NO
• DSSTOX Substance ID: DTXSID10682730
• Molecular Weight: 207.18 g/mol
• CAS RN: 1111110-02-1

Description

5-(2,5-Difluorophenyl)-2-hydroxypyridine (5-DFHP) is a synthetic compound with a variety of applications in scientific research. It is a relatively new compound, having only been synthesized in the early 2000s. 5-DFHP has been studied for its biochemical and physiological effects and has been found to have numerous potential applications in laboratory experiments.

Scientific Research Applications

5-(2,5-Difluorophenyl)-2-hydroxypyridine, 95% has been studied for its potential applications in scientific research. It has been found to be effective in the synthesis of a variety of compounds, including 5-fluoro-2-hydroxy-1-pyrrolidine-1-carbaldehyde, which has potential applications in drug design. 5-(2,5-Difluorophenyl)-2-hydroxypyridine, 95% has also been studied for its potential use as a reagent in the synthesis of various heterocyclic compounds. Additionally, 5-(2,5-Difluorophenyl)-2-hydroxypyridine, 95% has been studied for its potential use in the synthesis of fluorescent probes for imaging and tracking processes in living cells.

Mechanism of Action

The mechanism of action of 5-(2,5-Difluorophenyl)-2-hydroxypyridine, 95% is not yet fully understood. However, it is believed that 5-(2,5-Difluorophenyl)-2-hydroxypyridine, 95% interacts with proteins and other molecules in the cell, leading to changes in their structure and function. This interaction is thought to be mediated by hydrogen bonding and other non-covalent interactions. Additionally, 5-(2,5-Difluorophenyl)-2-hydroxypyridine, 95% has been shown to interact with DNA, leading to changes in gene expression and cellular function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2,5-Difluorophenyl)-2-hydroxypyridine, 95% have been studied in a variety of organisms. In mammalian cells, 5-(2,5-Difluorophenyl)-2-hydroxypyridine, 95% has been found to inhibit the activity of several enzymes, including phosphatidylinositol-3-kinase (PI3K) and protein kinase B (PKB). In addition, 5-(2,5-Difluorophenyl)-2-hydroxypyridine, 95% has been found to inhibit the growth of cancer cells and induce apoptosis. In yeast cells, 5-(2,5-Difluorophenyl)-2-hydroxypyridine, 95% has been found to inhibit the activity of the enzyme acetyl-CoA carboxylase, leading to changes in fatty acid metabolism.

Advantages and Limitations for Lab Experiments

5-(2,5-Difluorophenyl)-2-hydroxypyridine, 95% has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable in a variety of conditions. Additionally, 5-(2,5-Difluorophenyl)-2-hydroxypyridine, 95% has been found to be effective in the synthesis of a variety of compounds and has potential applications in drug design. However, 5-(2,5-Difluorophenyl)-2-hydroxypyridine, 95% has several limitations for use in laboratory experiments. It is toxic and may cause irritation to the skin and eyes, and it should be handled with caution. Additionally, the mechanism of action of 5-(2,5-Difluorophenyl)-2-hydroxypyridine, 95% is not yet fully understood, and further research is needed to better understand its effects.

Future Directions

There are several potential future directions for research on 5-(2,5-Difluorophenyl)-2-hydroxypyridine, 95%. Further research is needed to better understand the mechanism of action of 5-(2,5-Difluorophenyl)-2-hydroxypyridine, 95% and its effects on biochemical and physiological processes. Additionally, further studies are needed to explore the potential applications of 5-(2,5-Difluorophenyl)-2-hydroxypyridine, 95% in drug design and synthesis. Additionally, research is needed to explore the potential use of 5-(2,5-Difluorophenyl)-2-hydroxypyridine, 95% as a fluorescent probe for imaging and tracking processes in living cells. Finally, research is needed to explore the potential use of 5-(2,5-Difluorophenyl)-2-hydroxypyridine, 95% in the synthesis of other heterocyclic compounds.

Synthesis Methods

5-(2,5-Difluorophenyl)-2-hydroxypyridine, 95% can be synthesized using a two-step procedure. The first step involves the reaction of 2,5-difluorobenzaldehyde with 2-hydroxy-1-pyrrolidine-1-carbaldehyde in the presence of a catalytic amount of p-toluenesulfonic acid (p-TsOH) in acetonitrile. This reaction yields 5-(2,5-difluorophenyl)-2-hydroxypyridine as the major product. The second step involves the reaction of 5-(2,5-difluorophenyl)-2-hydroxypyridine with hydrochloric acid to yield the final product, 5-(2,5-difluorophenyl)-2-hydroxypyridine, 95%.